Cas no 1214346-40-3 (4'-Fluoro-4-iodo-3-(trifluoromethyl)biphenyl)

• Product Name: 4'-Fluoro-4-iodo-3-(trifluoromethyl)biphenyl
• CAS No: 1214346-40-3
• MF: C₁₃H₇F₄I
• MW: 366.092769861221
• CID: 4998666
• Update Time: 2025-06-27

4'-Fluoro-4-iodo-3-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-4-iodo-3-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H7F4I/c14-10-4-1-8(2-5-10)9-3-6-12(18)11(7-9)13(15,16)17/h1-7H
• InChI Key： BOJDSFZKZXPWOS-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1C(F)(F)F)C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 271
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Additional information on 4'-Fluoro-4-iodo-3-(trifluoromethyl)biphenyl

Comprehensive Overview of 4'-Fluoro-4-iodo-3-(trifluoromethyl)biphenyl (CAS No. 1214346-40-3)

4'-Fluoro-4-iodo-3-(trifluoromethyl)biphenyl (CAS No. 1214346-40-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This fluorinated biphenyl derivative is characterized by its unique molecular structure, featuring a fluoro group at the 4' position, an iodo substituent at the 4 position, and a trifluoromethyl group at the 3 position. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

The compound's CAS number 1214346-40-3 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers and manufacturers frequently search for 4'-Fluoro-4-iodo-3-(trifluoromethyl)biphenyl suppliers or 1214346-40-3 synthesis methods, reflecting its growing demand in high-value applications. Its structural versatility allows for modifications that align with trends in green chemistry and sustainable synthesis, topics increasingly prioritized by the scientific community.

In the context of drug discovery, 4'-Fluoro-4-iodo-3-(trifluoromethyl)biphenyl is often explored as a building block for small-molecule therapeutics. The trifluoromethyl group enhances metabolic stability and lipophilicity, traits highly sought after in pharmacokinetic optimization. Recent publications highlight its utility in designing kinase inhibitors and GPCR-targeted compounds, addressing unmet medical needs in oncology and CNS disorders.

From a materials science perspective, this compound's fluorinated aromatic core contributes to thermal stability and electronic tunability. It is investigated for applications in organic electronics, such as OLEDs and semiconductor layers, where its halogen substituents facilitate cross-coupling reactions. Industry searches for high-purity 1214346-40-3 underscore its role in cutting-edge technologies like flexible displays and energy storage devices.

Analytical characterization of CAS 1214346-40-3 typically involves NMR spectroscopy, HPLC-MS, and X-ray crystallography to verify purity and structural integrity. Quality control protocols emphasize the importance of low heavy metal content and residual solvent limits, particularly for pharmaceutical-grade material. These specifications align with global regulatory standards like ICH Q7 and USP/EP monographs.

Environmental and safety assessments of 4'-Fluoro-4-iodo-3-(trifluoromethyl)biphenyl focus on its biodegradation potential and ecotoxicological profile. While not classified as hazardous under current systems, researchers prioritize waste minimization strategies during scale-up, reflecting broader industry shifts toward circular economy principles. This aligns with frequent search queries about sustainable halogenation methods and catalytic recycling in fine chemical production.

The commercial landscape for 1214346-40-3 features specialized custom synthesis providers and catalog suppliers catering to diverse R&D needs. Procurement considerations often include batch-to-batch consistency, intellectual property status, and supply chain resilience—factors amplified by recent disruptions in global chemical logistics. Digital tools like structure-searchable databases have become essential for sourcing this niche compound.

Future research directions may explore continuous flow chemistry approaches to produce 4'-Fluoro-4-iodo-3-(trifluoromethyl)biphenyl more efficiently, addressing cost and scalability challenges. Its potential in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors represents an exciting frontier in medicinal chemistry, topics generating substantial academic and commercial interest.